Cas no 239080-04-7 (3-(Trifluoromethylthio)phenylacetic acid)
239080-04-7 structure
Product Name:3-(Trifluoromethylthio)phenylacetic acid
CAS No:239080-04-7
MF:C9H7F3O2S
MW:236.210891962051
MDL:MFCD00236350
CID:245563
PubChem ID:2777897
Update Time:2025-04-19
3-(Trifluoromethylthio)phenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid,3-[(trifluoromethyl)thio]-
- 3-(Trifluoromethylthio)phenylacetic acid
- 2-[3-(trifluoromethylthio)phenyl]acetic acid
- AC1MCS2Z
- ACMC-1CE2M
- CTK4F2541
- MolPort-000-159-177
- PubChem7367
- SureCN2646892
- EN300-1930151
- SCHEMBL2646892
- AKOS015853049
- MFCD00236350
- DTXSID90380702
- A816976
- 3-[(Trifluoromethyl)thio]phenylacetic acid
- 2-(3-((Trifluoromethyl)thio)phenyl)aceticacid
- JS-4134
- 239080-04-7
- CS-0449922
- 2-(3-(trifluoromethylthio)phenyl)acetic acid
- 3-(Trifluoromethylthio)phenylacetic acid, 97%
- 2-{3-[(trifluoromethyl)sulfanyl]phenyl}acetic acid
- 2-[3-(trifluoromethylsulfanyl)phenyl]acetic Acid
- 2-(3-((Trifluoromethyl)thio)phenyl)acetic acid
- 2-[3-[(Trifluoromethyl)thio]phenyl]acetic Acid
- SY062582
- {3-[(trifluoromethyl)sulfanyl]phenyl}acetic acid
- 3-[(Trifluoromethyl)sulphanyl]phenylacetic acid, 3-(Carboxymethyl)phenyl trifluoromethyl sulphide
-
- MDL： MFCD00236350
- Inchi： 1S/C9H7F3O2S/c10-9(11,12)15-7-3-1-2-6(4-7)5-8(13)14/h1-4H,5H2,(H,13,14)
- InChI Key： FSTITWGTGMPLTF-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)C1=CC=CC(=C1)CC(=O)O
Computed Properties
- Exact Mass: 236.01191
- Monoisotopic Mass: 236.012
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 62.6A^2
Experimental Properties
- Density: 1.44
- Boiling Point: 249.3°Cat760mmHg
- Flash Point: 104.6°C
- Refractive Index: 1.531
- PSA: 37.3
3-(Trifluoromethylthio)phenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 005534-1g |
3-(Trifluoromethylthio)phenylacetic acid |
239080-04-7 | 1g |
1250.0CNY | 2021-07-05 | ||
| TRC | T900785-10mg |
3-(Trifluoromethylthio)phenylacetic acid |
239080-04-7 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T900785-50mg |
3-(Trifluoromethylthio)phenylacetic acid |
239080-04-7 | 50mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T900785-100mg |
3-(Trifluoromethylthio)phenylacetic acid |
239080-04-7 | 100mg |
$ 80.00 | 2022-06-02 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 005534-1g |
3-(Trifluoromethylthio)phenylacetic acid |
239080-04-7 | 1g |
1250CNY | 2021-05-07 | ||
| Alichem | A019109528-10g |
2-(3-((Trifluoromethyl)thio)phenyl)acetic acid |
239080-04-7 | 95% | 10g |
$325.00 | 2023-09-02 | |
| Chemenu | CM327801-5g |
2-[3-(trifluoromethylsulfanyl)phenyl]acetic acid |
239080-04-7 | 95%+ | 5g |
$781 | 2021-08-18 | |
| Apollo Scientific | PC4365-1g |
3-[(Trifluoromethyl)thio]phenylacetic acid |
239080-04-7 | 98% | 1g |
£55.00 | 2025-02-21 | |
| Apollo Scientific | PC4365-5g |
3-[(Trifluoromethyl)thio]phenylacetic acid |
239080-04-7 | 98% | 5g |
£154.00 | 2025-02-21 | |
| Chemenu | CM327801-5g |
2-[3-(trifluoromethylsulfanyl)phenyl]acetic acid |
239080-04-7 | 95%+ | 5g |
$781 | 2022-06-11 |
3-(Trifluoromethylthio)phenylacetic acid Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
239080-04-7 (3-(Trifluoromethylthio)phenylacetic acid) Related Products
- 910654-46-5(4-(Trifluoromethylthio)phenylpropionic Acid)
- 1806706-04-6(3-(4-Methyl-3-(trifluoromethylthio)phenyl)propanoic acid)
- 1805462-10-5(2-Cyano-6-methyl-4-(trifluoromethylthio)phenylacetic acid)
- 745053-24-1(BENZENEACETIC ACID, 4-[(TRIFLUOROMETHYL)THIO]-, ETHYL ESTER)
- 243977-23-3(4-(Trifluoromethylthio)phenylacetic Acid)
- 300355-60-6(BENZENEACETIC ACID, 3-[(TRIFLUOROMETHYL)THIO]-, METHYL ESTER)
- 18698-73-2(2-3-(methylsulfanyl)phenylacetic acid)
- 111991-23-2(2-{4-(trifluoromethyl)sulfanylphenyl}acetaldehyde)
- 1805911-85-6(3-(3-Methyl-5-(trifluoromethylthio)phenyl)propanoic acid)
- 239080-01-4(2-(Trifluoromethylthio)phenylacetic acid)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
